Cas no 2227703-32-2 ((2R)-1-(3-methoxy-1,2-oxazol-5-yl)propan-2-amine)

• Product Name: (2R)-1-(3-methoxy-1,2-oxazol-5-yl)propan-2-amine
• CAS No: 2227703-32-2
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6128540
• PubChem ID: 165608757
• Update Time: 2025-06-13

(2R)-1-(3-methoxy-1,2-oxazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-methoxy-1,2-oxazol-5-yl)propan-2-amine
• EN300-1730053
• 2227703-32-2

• Inchi： 1S/C7H12N2O2/c1-5(8)3-6-4-7(10-2)9-11-6/h4-5H,3,8H2,1-2H3/t5-/m1/s1
• InChI Key： PVBPQMIEWXIBLY-RXMQYKEDSA-N
• SMILES： O1C(=CC(=N1)OC)C[C@@H](C)N

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.3Ų

Additional information on (2R)-1-(3-methoxy-1,2-oxazol-5-yl)propan-2-amine

Recent Advances in the Study of (2R)-1-(3-methoxy-1,2-oxazol-5-yl)propan-2-amine (CAS: 2227703-32-2)

In recent years, the compound (2R)-1-(3-methoxy-1,2-oxazol-5-yl)propan-2-amine (CAS: 2227703-32-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole moiety and chiral amine functionality, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for (2R)-1-(3-methoxy-1,2-oxazol-5-yl)propan-2-amine, achieving higher yields and enantiomeric purity compared to previous methods. The researchers employed asymmetric catalysis and advanced purification techniques to ensure the compound's structural integrity. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

Pharmacological investigations have revealed that (2R)-1-(3-methoxy-1,2-oxazol-5-yl)propan-2-amine exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders such as depression and anxiety. In vitro and in vivo studies demonstrated its high affinity for serotonin and dopamine receptors, suggesting its potential as a novel psychotropic agent. These findings were corroborated by behavioral assays in animal models, where the compound showed significant anxiolytic and antidepressant effects.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. A study in Drug Metabolism and Disposition (2024) reported that (2R)-1-(3-methoxy-1,2-oxazol-5-yl)propan-2-amine has favorable oral bioavailability and a relatively long half-life, making it a suitable candidate for oral administration. However, the study also identified potential drug-drug interactions mediated by cytochrome P450 enzymes, which will need to be addressed in future clinical trials.

In addition to its neurological applications, (2R)-1-(3-methoxy-1,2-oxazol-5-yl)propan-2-amine has shown promise in oncology. Preliminary studies indicate that the compound can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. Researchers are particularly interested in its potential to synergize with existing chemotherapeutic agents, offering a new avenue for combination therapy.

Despite these promising findings, challenges remain in the development of (2R)-1-(3-methoxy-1,2-oxazol-5-yl)propan-2-amine as a therapeutic agent. Issues such as off-target effects, toxicity, and formulation stability need to be thoroughly investigated. Ongoing research aims to address these challenges through structural optimization and advanced delivery systems.

In conclusion, (2R)-1-(3-methoxy-1,2-oxazol-5-yl)propan-2-amine (CAS: 2227703-32-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse pharmacological activities and improved synthetic accessibility make it a valuable candidate for further development. Future studies should focus on elucidating its precise mechanisms of action and advancing it through preclinical and clinical stages to realize its full therapeutic potential.